Cas no 85811-56-9 (7-(Chloromethyl)-3-phenyl-5H-1,3thiazolo3,2-apyrimidin-5-one)

• Product Name: 7-(Chloromethyl)-3-phenyl-5H-1,3thiazolo3,2-apyrimidin-5-one
• CAS No: 85811-56-9
• MF: C₁₃H₉ClN₂OS
• MW: 276.741360425949
• MDL: MFCD02059663
• CID: 727477
• PubChem ID: 2363746
• Update Time: 2025-05-21

7-(Chloromethyl)-3-phenyl-5H-1,3thiazolo3,2-apyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 5H-Thiazolo[3,2-a]pyrimidin-5-one,7-(chloromethyl)-3-phenyl-
• 7-(Chloromethyl)-3-phenyl-5H-[1,3]thiazolo-[3,2-a]pyrimidin-5-one
• 7-CHLOROMETHYL-3-PHENYL-THIAZOLO[3,2-A]PYRIMIDIN-5-ONE
• 7-(Chloromethyl)-3-phenyl-5H-thiazolo[3,2-a]pyrimidin-5-one
• MFCD02059663
• CHEMBL1498525
• DTXSID30368266
• ALBB-002341
• G36578
• Z56910474
• SCHEMBL10996879
• SMR000385705
• CS-0219813
• SR-01000766563
• HMS2772P14
• 7-(chloromethyl)-3-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• BBL013690
• 85811-56-9
• 7-(chloromethyl)-3-phenyl-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• HWABSWUKDMJGDF-UHFFFAOYSA-N
• EN300-05004
• MLS000767001
• AKOS000117201
• STK500440
• 7-chloromethyl-3-phenyl-5H-thiazolo[3,2-a]pyrimidine-5-one
• SR-01000766563-2
• 7-(Chloromethyl)-3-phenyl-5H-1,3thiazolo3,2-apyrimidin-5-one

• MDL： MFCD02059663
• Inchi： 1S/C13H9ClN2OS/c14-7-10-6-12(17)16-11(8-18-13(16)15-10)9-4-2-1-3-5-9/h1-6,8H,7H2
• InChI Key： HWABSWUKDMJGDF-UHFFFAOYSA-N
• SMILES： ClCC1=CC(N2C(=N1)SC=C2C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 276.012411
• Monoisotopic Mass: 276.012411
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58
• XLogP3: 2.2

Experimental Properties

• Density: 1.43
• Boiling Point: 438.8°C at 760 mmHg
• Flash Point: 219.2°C
• Refractive Index: 1.706

Additional information on 7-(Chloromethyl)-3-phenyl-5H-1,3thiazolo3,2-apyrimidin-5-one

Research Brief on 7-(Chloromethyl)-3-phenyl-5H-1,3thiazolo3,2-apyrimidin-5-one (CAS: 85811-56-9)

The compound 7-(Chloromethyl)-3-phenyl-5H-1,3thiazolo3,2-apyrimidin-5-one (CAS: 85811-56-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its thiazolo[3,2-a]pyrimidin-5-one core, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of targeting specific enzymes or pathways relevant to disease treatment.

One of the key areas of interest is the compound's role as a scaffold for designing novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the unique structural features of 7-(Chloromethyl)-3-phenyl-5H-1,3thiazolo3,2-apyrimidin-5-one offer opportunities for selective inhibition. Recent synthetic efforts have optimized the chloromethyl group at the 7-position, enabling further derivatization to enhance binding affinity and pharmacokinetic properties. Computational modeling and X-ray crystallography studies have provided insights into its interaction with kinase active sites, supporting its potential as a lead compound.

In addition to kinase inhibition, this compound has shown promise in antimicrobial applications. Preliminary studies indicate that derivatives of 7-(Chloromethyl)-3-phenyl-5H-1,3thiazolo3,2-apyrimidin-5-one exhibit activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further mechanistic studies are needed to confirm this hypothesis. Researchers are also investigating its synergy with existing antibiotics to combat resistance.

The synthetic routes to 7-(Chloromethyl)-3-phenyl-5H-1,3thiazolo3,2-apyrimidin-5-one have been refined to improve yield and scalability. Recent publications describe a one-pot multicomponent reaction involving phenyl isothiocyanate, chloroacetonitrile, and ethyl acetoacetate, followed by cyclization under mild conditions. This approach reduces the need for hazardous reagents and simplifies purification, making it more amenable to industrial-scale production. Analytical techniques such as HPLC and NMR have been employed to ensure high purity and structural integrity of the final product.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and reducing off-target effects. Current research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations. Furthermore, toxicological evaluations are underway to assess its safety profile in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 7-(Chloromethyl)-3-phenyl-5H-1,3thiazolo3,2-apyrimidin-5-one represents a versatile scaffold with significant potential in drug discovery. Its applications span oncology, infectious diseases, and beyond, supported by ongoing structural and functional studies. Future research should focus on expanding its therapeutic scope and addressing pharmacokinetic challenges to unlock its full clinical potential.